Cas no 61843-02-5 (Benzamide, 3-(1-methylethyl)- (9CI))

Benzamide, 3-(1-methylethyl)- (9CI) structure
61843-02-5 structure
Product Name:Benzamide, 3-(1-methylethyl)- (9CI)
CAS No:61843-02-5
MF:C10H13NO
MW:163.216322660446
CID:1022476
PubChem ID:257954
Update Time:2025-04-20

Benzamide, 3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-(1-methylethyl)- (9CI)
    • 3-propan-2-ylbenzamide
    • 3-(propan-2-yl)benzamide
    • 3-Carbamoylcumene
    • 3-Isopropyl-benzamid
    • 3-Isopropyl-benzoesaeure-amid
    • 3-isopropyl-benzoic acid amide
    • AC1L5XWJ
    • AC1Q5DCH
    • m-Isopropylbenzamide
    • NCIOpen2_001025
    • NSC86582
    • SureCN84456
    • BDAQGUZTTPIATR-UHFFFAOYSA-N
    • BENZAMIDE, M-ISOPROPYL-
    • DB-325765
    • 3-isopropyl-benzamide
    • 3-ISOPROPYLBENZAMIDE
    • SCHEMBL84456
    • 472MCB7D4A
    • DTXSID20292960
    • 61843-02-5
    • Benzamide, 3-(1-methylethyl)-
    • 3-(1-METHYLETHYL)BENZAMIDE
    • NSC-86582
    • Inchi: 1S/C10H13NO/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3,(H2,11,12)
    • InChI Key: BDAQGUZTTPIATR-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC(=C1)C(C)C)N

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
  • LogP: 2.60920
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